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Compound of Interest

Compound Name: GSK3787

Cat. No.: B1672385 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe working environment and

regulatory compliance. This document provides a comprehensive guide to the proper disposal

procedures for GSK3787, a selective and irreversible peroxisome proliferator-activated

receptor δ (PPARδ) antagonist.

Quantitative Data Summary
GSK3787 is a potent and selective antagonist for PPARδ.[1][2] The following table summarizes

its key quantitative properties.
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Property Value Source

CAS Number 188591-46-0 [3]

Molecular Formula C₁₅H₁₂ClF₃N₂O₃S [3]

Molecular Weight 392.8 g/mol [3]

pIC₅₀ 6.6 (for PPARδ) [1][2]

Affinity for PPARα & PPARγ
pIC₅₀ < 5 (no measurable

affinity)
[1][2]

Purity
≥95% to ≥98% (vendor

dependent)
[3][4]

Appearance Crystalline solid [3]

Solubility in DMSO 5 mg/mL [3]

Solubility in DMF 3 mg/mL [3]

Proper Disposal Procedures
As a chemical compound used in a laboratory setting, GSK3787 must be disposed of as

hazardous waste. The following step-by-step guide outlines the proper disposal procedures.

Note: These are general guidelines; always consult your institution's Environmental Health and

Safety (EHS) office for specific protocols and requirements.

Step 1: Personal Protective Equipment (PPE) Before handling GSK3787 for disposal, ensure

you are wearing appropriate PPE, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Segregation of Waste Properly segregate waste containing GSK3787 to prevent

accidental mixing with incompatible materials.
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Solid Waste:

Collect unused or expired solid GSK3787 in its original container or a clearly labeled,

sealed, and chemically compatible container.

Contaminated disposable labware, such as pipette tips, tubes, and gloves, should be

collected in a designated hazardous waste container lined with a heavy-duty plastic bag.

Liquid Waste:

Solutions of GSK3787 (e.g., in DMSO) must be collected in a dedicated, sealed, and

chemically compatible liquid waste container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: 4-chloro-N-[2-[[5-(trifluoromethyl)-2-pyridinyl]sulfonyl]ethyl]-benzamide, the solvent

used, and the approximate concentration.

Never dispose of solutions containing GSK3787 down the drain.

Step 3: Labeling and Storage

All waste containers must be clearly and accurately labeled with "Hazardous Waste" and the

full chemical name of the contents.

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from general laboratory traffic and incompatible materials, while awaiting pickup.

Step 4: Arranging for Disposal

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste manifest documentation and container hand-off.

Disposal must be carried out by a licensed hazardous waste contractor.

In Case of a Spill:

Alert personnel in the immediate area.
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or commercial spill pillows).

Carefully collect the absorbent material and spilled substance into a designated hazardous

waste container.

Decontaminate the spill area with an appropriate solvent, and collect the cleaning materials

as hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

Signaling Pathway and Experimental Workflow
GSK3787 functions as an irreversible antagonist of the Peroxisome Proliferator-Activated

Receptor δ (PPARδ). It covalently binds to the receptor, thereby inhibiting the transcription of its

target genes. The following diagram illustrates this inhibitory action.
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Caption: Mechanism of GSK3787 as an irreversible antagonist of PPARδ signaling.

The provided information is intended to offer essential guidance on the safe handling and

disposal of GSK3787. It is imperative for all laboratory personnel to adhere to their institution's

specific safety protocols and to consult with their EHS department for any questions or
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clarification. By following these procedures, researchers can mitigate risks and ensure a safe

and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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